1,1,1,3,3,3-Hexakis(dimethylamino)diphosphazenium tetrafluoroborate
Overview
Description
1,1,1,3,3,3-Hexakis(dimethylamino)diphosphazenium tetrafluoroborate, also known as Bis [tris (dimethylamino)phosphoranylidene]ammonium tetrafluoroborate or Phosphazenium tetrafluoroborate P2-BF4, is a chemical compound with the molecular formula [ [ (CH3)2N]3P=]2N (BF4) and a molecular weight of 427.21 . It is used as a phase transfer catalyst .
Molecular Structure Analysis
The molecular structure of 1,1,1,3,3,3-Hexakis(dimethylamino)diphosphazenium tetrafluoroborate consists of two phosphorus atoms, seven nitrogen atoms, four boron atoms, twelve carbon atoms, and thirty-six hydrogen atoms .Physical And Chemical Properties Analysis
The compound has a molecular weight of 427.21 . The melting point is reported to be greater than or equal to 260 °C .Scientific Research Applications
Phase Transfer Catalysis
Phosphazenium tetrafluoroborate P2-BF4 is used as a phase transfer catalyst, particularly in directing enolate alkylation towards O-substitution. This application leverages its ability to facilitate the migration of a reactant from one phase into another where the reaction occurs .
Synthesis of Reactive Fluorides
The compound serves as a starting material for preparing extremely reactive naked fluorides when reacted with potassium fluoride (KF). This is crucial in various synthesis processes where a strong fluoride source is needed .
Strong Non-Ionic Base
As part of the phosphazene base family, it acts as an extremely strong, non-ionic, non-charged nitrogen base. This property is valuable in reactions requiring high basicity without the introduction of charge .
Analytical Chemistry
In analytical chemistry, Phosphazenium tetrafluoroborate P2-BF4 may be used as a reference material for calibration or as a reagent in specific analytical procedures due to its defined properties .
Educational Purposes
This compound can also be used for educational demonstrations in advanced chemistry courses to illustrate the behavior of phosphazene bases and their applications in catalysis and synthesis .
Mechanism of Action
Target of Action
The primary target of 1,1,1,3,3,3-Hexakis(dimethylamino)diphosphazenium tetrafluoroborate is the enolate ion in organic compounds . The enolate ion plays a crucial role in various organic reactions, serving as a nucleophile in carbon-carbon bond-forming reactions .
Mode of Action
This compound acts as a phase transfer catalyst , facilitating the migration of a reactant from one phase into another phase where reaction occurs . It directs enolate alkylation towards O-substitution , altering the course of the reaction .
Result of Action
The compound’s action results in the alkylation of enolate ions towards O-substitution . This can lead to the formation of different organic compounds compared to reactions without this catalyst. The exact molecular and cellular effects would depend on the specific reactions and compounds involved.
properties
IUPAC Name |
tris(dimethylamino)-[[tris(dimethylamino)-λ5-phosphanylidene]amino]phosphanium;tetrafluoroborate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H36N7P2.BF4/c1-14(2)20(15(3)4,16(5)6)13-21(17(7)8,18(9)10)19(11)12;2-1(3,4)5/h1-12H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPIDWCQJGWFENO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CN(C)P(=N[P+](N(C)C)(N(C)C)N(C)C)(N(C)C)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H36BF4N7P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70473328 |
Source
|
| Record name | Phosphazenium tetrafluoroborate P2-BF4 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70473328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
427.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,3,3,3-Hexakis(dimethylamino)diphosphazenium tetrafluoroborate | |
CAS RN |
137334-98-6 |
Source
|
| Record name | Phosphazenium tetrafluoroborate P2-BF4 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70473328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1,1,3,3,3-Hexakis(dimethylamino)di-phosphazenium BF4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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